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Compound of Interest

Compound Name: SR-4370

Cat. No.: B610977 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and

Logistical Information for the HDAC Inhibitor SR-4370.

This document provides crucial guidance on the proper disposal and safe handling of SR-4370,

a potent and selective inhibitor of class I histone deacetylases (HDACs). Adherence to these

procedures is vital to ensure personnel safety and environmental compliance within the

laboratory setting. SR-4370 is a benzoylhydrazide-class HDAC inhibitor with demonstrated

cytotoxic effects on cancer cells, necessitating careful management as a chemical waste

product.[1][2]

Chemical and Physical Properties
A summary of the key chemical and physical properties of SR-4370 is provided below. This

information is essential for a comprehensive understanding of the compound's characteristics

for safe handling and disposal.
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Property Value

CAS Number 1816294-67-3[2][3][4][5]

Molecular Formula C₁₇H₁₈F₂N₂O[2][3][4]

Molecular Weight 304.34 g/mol [2][3]

Appearance Crystalline solid[4]

Solubility Soluble in DMSO[3][4][5]

Storage Temperature -20°C[3][4][5]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedures for the disposal of SR-4370. This

guidance is based on standard laboratory practices for chemical waste management. Always

consult your institution's specific environmental health and safety (EHS) guidelines and the

official Safety Data Sheet (SDS) before proceeding.

Personal Protective Equipment (PPE): Before handling SR-4370, ensure appropriate PPE is

worn, including a lab coat, safety goggles, and chemical-resistant gloves.

Waste Segregation:

Solid Waste: Collect unused or expired SR-4370 powder in a clearly labeled, sealed

container designated for solid chemical waste. Do not mix with other incompatible waste

streams.

Contaminated Materials: Dispose of all materials that have come into direct contact with

SR-4370, such as pipette tips, contaminated gloves, and weighing paper, in a designated

solid waste container.

Liquid Waste: Solutions containing SR-4370 (e.g., in DMSO) should be collected in a

labeled, leak-proof container for liquid chemical waste. Avoid mixing with aqueous or

halogenated waste unless permitted by your institution's EHS office.
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Labeling: All waste containers must be clearly and accurately labeled with the full chemical

name ("SR-4370"), the primary hazard (e.g., "Toxic," "Chemical Waste"), and the date of

accumulation.

Storage of Waste: Store waste containers in a designated, secure area, away from

incompatible materials, until collection by your institution's EHS personnel. Ensure the

storage area is well-ventilated.

Decontamination: Decontaminate all work surfaces and equipment that may have come into

contact with SR-4370 using an appropriate solvent (e.g., 70% ethanol), followed by a

thorough cleaning with soap and water.

Emergency Procedures: In case of a spill, immediately alert personnel in the vicinity.

Evacuate the area if necessary and follow your institution's established spill response

protocol. For eye or skin contact, flush the affected area with copious amounts of water for at

least 15 minutes and seek immediate medical attention.

Experimental Workflow for SR-4370 Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of SR-4370 waste in a laboratory setting.
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Caption: Workflow for the Segregation and Disposal of SR-4370 Waste.

This information is intended to supplement, not replace, the comprehensive guidance provided

in the official Safety Data Sheet (SDS) and your institution's established safety protocols.

Always prioritize safety and consult with your EHS department for any specific questions or

concerns regarding the handling and disposal of SR-4370.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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